Cas no 19455-79-9 (Heptanedioic acid,calcium salt (1:1))

• Product Name: Heptanedioic acid,calcium salt (1:1)
• CAS No: 19455-79-9
• MF: C₇H₁₀CaO₄
• MW: 198.229901790619
• CID: 123577
• PubChem ID: 71587031
• Update Time: 2025-04-18

Heptanedioic acid,calcium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Heptanedioic acid,calcium salt (1:1)
• calcium,heptanedioate
• PIMELICACID,CALCIUMSALT
• Pimelic acid, calcium salt (1:1)
• UNII-FG44CCG35F
• Calcium pimelate (1:1)
• SCHEMBL124505
• calcium;heptanedioate
• DTXSID20173088
• NS00112932
• FG44CCG35F
• Heptanedioic acid, calcium salt (1:1)
• 19455-79-9
• calcium pimelate
• 1,5-Pentane dicarboxylic acid, calcium salt
• Q27277972
• DTXCID7095579

• Inchi： 1S/C7H12O4.Ca/c8-6(9)4-2-1-3-5-7(10)11;/h1-5H2,(H,8,9)(H,10,11);/q;+2/p-2
• InChI Key： USYJXNNLQOTDLW-UHFFFAOYSA-L
• SMILES： [Ca+2].[O-]C(CCCCCC(=O)[O-])=O

Computed Properties

• Exact Mass: 198.0204996g/mol
• Monoisotopic Mass: 198.0204996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3Ų